methyl 6-(8-benzyl-9-oxo-2,8-diazaspiro[5.5]undec-2-yl)-2-pyrazinecarboxylate

• IUPAC Name: methyl 6-(2-benzyl-3-oxo-2,8-diazaspiro[5.5]undecan-8-yl)pyrazine-2-carboxylate
• InChI: InChI=1S/C22H26N4O3/c1-29-21(28)18-12-23-13-19(24-18)25-11-5-9-22(15-25)10-8-20(27)26(16-22)14-17-6-3-2-4-7-17/h2-4,6-7,12-13H,5,8-11,14-16H2,1H3
• InChI Key: XHYIPOUZMZZBIQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=CC(=N1)N2CCCC3(C2)CCC(=O)N(C3)CC4=CC=CC=C4
• Molecular Formula: C22H26N4O3
• Molecular Weight: 394.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to methyl 6-(8-benzyl-9-oxo-2,8-diazaspiro[5.5]undec-2-yl)-2-pyrazinecarboxylate involves intricate processes. For example, the regioselective synthesis of diazaspiro[4.4]nona- and tetrazaspiro[4.5]deca-2,9-diene-6-one derivatives through cycloaddition of nitrilimides to 3-aryliden-2(3H)-furanone derivatives highlights the complexity of synthesizing spirocyclic structures (Farag, Elkholy, & Ali, 2008). This synthesis pathway may share similarities with the target compound, indicating the complexity and multi-step nature of these syntheses.

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of spiro and diazaspiro configurations, which are crucial for their chemical behavior. The structural analysis often involves X-ray crystallography to confirm configurations, as seen in compounds synthesized from reactions between 2-lithiated benzenesulfonyltetrahydropyrans and hydroxybutenolides, providing insights into the stereochemistry and geometric parameters of these molecules (Baylis, Helliwell, Regan, & Thomas, 1993).

Chemical Reactions and Properties

The chemical reactions involving these compounds can include cycloaddition, azo coupling, and intramolecular cyclization, which are pivotal in constructing the complex spiro and diazaspiro frameworks. For instance, azo coupling under acid conditions has been used to synthesize fluorescent benzo, thieno, and furo [c]-fused methyl 7-aryl-6H-pyrrolo[3,4-c]pyridazine-5-carboxylates, showcasing the diversity of reactions these compounds can undergo (Galenko, Galenko, Khlebnikov, Novikov, & Shakirova, 2016).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline structures, are closely tied to the compound's molecular configuration. Studies involving the crystalline and molecular structures, such as that of 9-acetyl-4-cinnamoyl-3-hydroxy-1-(4-methoxyphenyl)-8-methyl-7-phenyl-1,7-diazaspiro[4.4]nona-3,8-diene-2,6-dione, help in understanding the physical characteristics of these compounds (Silaichev, Filimonov, Slepukhin, & Maslivets, 2012).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, as well as investigation of its potential biological activities given its structural similarity to tropane alkaloids.